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Compound of Interest

Compound Name: 7-Bromo-5-nitroindoline

Cat. No.: B1267417

In-Depth Technical Guide: 7-Bromo-5-
hitroindoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Bromo-5-nitroindoline (CAS
No. 87240-06-0), a key heterocyclic intermediate in pharmaceutical and life sciences research.
This document details its commercial availability, purity standards, and provides a plausible
synthetic route with detailed experimental protocols.

Introduction

7-Bromo-5-nitroindoline is a substituted indoline molecule featuring a bromine atom at the 7-
position and a nitro group at the 5-position of the indoline ring. Its structural isomer, 5-Bromo-7-
nitroindoline (CAS No. 80166-90-1), is more commonly available and documented. The specific
placement of the bromo and nitro functional groups in 7-Bromo-5-nitroindoline makes it a
valuable building block for the synthesis of more complex molecules, particularly in the
development of novel therapeutic agents and biological probes. The electron-withdrawing
nature of the nitro group and the potential for functional group interconversion of the bromine
atom allow for diverse chemical modifications.
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The commercial availability of 7-Bromo-5-nitroindoline is limited compared to its isomer. A
targeted search has identified a few potential suppliers. Researchers are advised to contact
these suppliers directly to confirm stock, lead times, and to obtain a certificate of analysis for

specific batches.

Table 1: Commercial Availability of 7-Bromo-5-nitroindoline

Molecular
. Molecular .
Supplier CAS Number Weight (g/mol  Notes
Formula
)
Catalog number:
Aaronchem 87240-06-0 CsH7BrN20:2 243.06
ARO0GZCG.
Ningbo Inno Listed as
Pharmchem Co.,  87240-06-0 CsH7BrN202 243.06 "Medicine
Ltd. Grade".

Purity:

Detailed purity specifications for commercially available 7-Bromo-5-nitroindoline are not
consistently provided by suppliers. One supplier lists a "Medicine Grade" product, which
suggests high purity, though a specific percentage is not mentioned. For research and
development purposes, a purity of 298% (as determined by HPLC or gqNMR) is generally
recommended. It is imperative for researchers to perform their own quality control to verify the
identity and purity of the procured material.

Experimental Protocols

As a detailed, peer-reviewed synthesis protocol for 7-Bromo-5-nitroindoline is not readily
available in the public domain, a plausible two-step synthetic route is proposed below, based
on established chemical principles for the synthesis of substituted indolines. This protocol
should be considered a representative method and may require optimization.

Step 1: Nitration of 7-Bromoindole to yield 7-Bromo-5-nitroindole
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This step involves the electrophilic nitration of commercially available 7-bromoindole. The
regioselectivity of indole nitration can be complex, and this proposed method aims to favor
nitration at the C5 position.

o Materials:

o 7-Bromoindole

o

Concentrated Sulfuric Acid (H2SOa4)

[¢]

Concentrated Nitric Acid (HNOs, 70%)

o |ce

[e]

Sodium Bicarbonate (NaHCO3) solution (saturated)

o

Dichloromethane (CH2Cl2)

[¢]

Anhydrous Magnesium Sulfate (MgSQa)

e Procedure:

o In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 7-
bromoindole in concentrated sulfuric acid at 0°C (ice bath).

o Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid
dropwise to the reaction mixture, maintaining the temperature below 5°C.

o After the addition is complete, stir the reaction mixture at 0-5°C for 1-2 hours, monitoring
the reaction progress by Thin Layer Chromatography (TLC).

o Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

o Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate
solution until the pH is approximately 7.

o Extract the aqueous layer with dichloromethane (3 x volumes).
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o Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude 7-Bromo-5-nitroindole.

o Purify the crude product by column chromatography on silica gel.
Step 2: Reduction of 7-Bromo-5-nitroindole to 7-Bromo-5-nitroindoline

This step involves the selective reduction of the pyrrole double bond of the indole ring to form
the indoline.

o Materials:

o 7-Bromo-5-nitroindole

[e]

Sodium Cyanoborohydride (NaBH3CN)

o

Trifluoroacetic Acid (TFA)

[¢]

Dichloromethane (CH2zCl2)

[e]

Saturated Sodium Bicarbonate (NaHCOs) solution

[e]

Anhydrous Magnesium Sulfate (MgSQa)
e Procedure:

Dissolve 7-Bromo-5-nitroindole in dichloromethane in a round-bottom flask.

[¢]

o Cool the solution to 0°C in an ice bath.
o Slowly add trifluoroacetic acid to the solution.

o In a separate flask, prepare a solution of sodium cyanoborohydride in a small amount of a
suitable solvent and add it portion-wise to the reaction mixture, maintaining the
temperature at 0°C.

o Allow the reaction to warm to room temperature and stir for several hours, monitoring by
TLC until the starting material is consumed.
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[e]

Quench the reaction by the slow addition of a saturated sodium bicarbonate solution.

o

Separate the organic layer, and extract the aqueous layer with dichloromethane.

[¢]

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate,
filter, and concentrate under reduced pressure.

[¢]

Purify the crude product by column chromatography to yield 7-Bromo-5-nitroindoline.
Purity Assessment:

The purity of the synthesized 7-Bromo-5-nitroindoline should be assessed using a
combination of the following analytical techniques:

e High-Performance Liquid Chromatography (HPLC): To determine the percentage purity. A
C18 column with a gradient of water and acetonitrile (both containing 0.1% formic acid) is a
suitable starting point.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To confirm the chemical
structure and identify any impurities.

e Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Visualizing the Workflow

The following diagram illustrates a general workflow for the procurement and quality control of
7-Bromo-5-nitroindoline for research applications.
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Caption: Sourcing and Quality Control Workflow for 7-Bromo-5-nitroindoline.

Conclusion
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7-Bromo-5-nitroindoline is a valuable, albeit less common, chemical intermediate for drug
discovery and chemical biology. While its direct commercial availability is limited, this guide
provides a plausible synthetic pathway to enable its access for research purposes. As with any
chemical reagent, rigorous quality control is paramount to ensure the reliability and
reproducibility of experimental results. Researchers are encouraged to use the analytical
methods outlined herein to verify the purity and identity of their 7-Bromo-5-nitroindoline
samples.

 To cite this document: BenchChem. [commercial availability and purity of 7-Bromo-5-
nitroindoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267417#commercial-availability-and-purity-of-7-
bromo-5-nitroindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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